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Compound of Interest

Compound Name: BL-1249

Cat. No.: B1667130

This document provides crucial safety and logistical information for the proper handling and
disposal of BL-1249, a potent and selective activator of the TREK-1 and TREK-2 potassium
channels. The following procedures are designed to ensure the safety of laboratory personnel
and compliance with standard chemical waste regulations.

Chemical and Physical Properties

A summary of the key quantitative data for BL-1249 is presented in the table below for easy
reference. This information is critical for understanding the compound's behavior and for
making informed decisions on its handling and disposal.
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Property Value Source(s)
Molecular Weight 291.35 g/mol [1]
Molecular Formula C17H17Ns [1]
CAS Number 18200-13-0 [1]
Purity =298% [2]

Physical Appearance

Pale yellow crystals or solid

[1](3]

Storage Temperature

-20°C

[1]

Solubility in DMSO

<29.14 mg/mL; Soluble to 100
mM

[1]

Solubility in 1eq. NaOH

<29.14 mg/mL; Soluble to 100
mM

[1]

ECso for TREK-1 (K2P2.1) 5.5 uM [4]15]
ECso for TREK-2 (K2P10.1) 8.0 uM [4][5]
ECso in Cultured Bladder

) 1.26 uM [4]
Tissue
ECso in Cultured Aortic Tissue 21.0 uM [4]

Proper Disposal Procedures

As a research chemical, BL-1249 must be disposed of in accordance with institutional, local,

and national regulations for chemical waste. The following step-by-step guide outlines the

recommended disposal protocol.

Experimental Protocol for Disposal:

» Personal Protective Equipment (PPE): Before handling BL-1249, ensure appropriate PPE is

worn, including a lab coat, safety goggles, and chemical-resistant gloves.

o Waste Segregation:
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o Solid Waste: Collect any unused or expired solid BL-1249, as well as any lab materials
contaminated with the solid compound (e.g., weighing paper, contaminated gloves, pipette
tips), in a designated, clearly labeled hazardous waste container for solid chemical waste.

o Liquid Waste: Solutions of BL-1249, such as those prepared in DMSO or NaOH, should
be collected in a separate, designated hazardous waste container for liquid chemical
waste. Do not mix with other incompatible waste streams. The container must be clearly
labeled with the contents, including the name of the chemical and the solvent used.

o Container Management:

o Ensure that all waste containers are in good condition and are kept securely closed when
not in use.

o Label waste containers with "Hazardous Waste," the full chemical name "BL-1249," and
any other required information as per your institution's guidelines.

» Waste Storage: Store the hazardous waste containers in a designated, well-ventilated, and
secure area, away from incompatible materials, until they are collected by your institution's
environmental health and safety (EHS) department.

» Disposal Request: Follow your institution's specific procedures for requesting a hazardous
waste pickup. Do not attempt to dispose of BL-1249 down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of BL-1249.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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